Cas no 1463055-05-1 (1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 1463055-05-1
• MF: C₁₅H₂₁BN₂O₂
• MW: 272.150443792343
• MDL: MFCD28718055
• CID: 4606236
• PubChem ID: 89826913
• Update Time: 2025-10-22

1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1,6-Dimethyl-1H-indazole-5-boronic acid pinacol ester
• 1,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• MFCD28718055
• PB40726
• CS-0056143
• SY321834
• SCHEMBL15288422
• P18314
• DB-190830
• BS-43173
• 1,6-Dimethylindazole-5-boronic Acid Pinacol Ester
• 1463055-05-1

• MDL： MFCD28718055
• Inchi： 1S/C15H21BN2O2/c1-10-7-13-11(9-17-18(13)6)8-12(10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： ZBOOFBXKXOOCSF-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=NN(C)C=3C=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1696081 g/mol
• Monoisotopic Mass: 272.1696081 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 272.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Comprehensive Overview of 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1463055-05-1)

The compound 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1463055-05-1) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both an indazole core and a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies.

In recent years, the scientific community has focused on boron-based compounds due to their exceptional utility in medicinal chemistry and catalysis. The 1,6-dimethylindazole scaffold in this compound is particularly noteworthy for its potential to modulate biological pathways, while the dioxaborolane group enhances its stability and reactivity. This dual functionality addresses key challenges in small-molecule drug design, such as improving bioavailability and reducing off-target effects. As interest in precision medicine surges, compounds like CAS 1463055-05-1 are pivotal for creating next-generation therapeutics.

From a synthetic perspective, 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole exemplifies the convergence of organoboron chemistry and heterocyclic synthesis. Its boronate ester group enables efficient carbon-carbon bond formation, a critical step in constructing complex molecules. This aligns with industry trends toward green chemistry, as boron reagents often reduce waste and improve atom economy. Laboratories worldwide are optimizing protocols to incorporate this compound into high-throughput screening libraries, reflecting its relevance in drug discovery pipelines.

The compound’s physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, make it a valuable tool for structure-activity relationship (SAR) studies. Its methyl-substituted indazole ring system is structurally analogous to several FDA-approved drugs, sparking interest in its potential as a pharmacophore. Moreover, the tetramethyl dioxaborolane moiety offers synthetic advantages, such as air stability and compatibility with diverse reaction conditions, addressing common pain points in peptide mimetics and bioconjugation strategies.

Beyond pharmaceuticals, CAS 1463055-05-1 has emerging applications in material science, particularly in the design of organic electronic materials. Its conjugated system and boron coordination properties are being investigated for use in OLEDs and sensors, tapping into the booming demand for flexible electronics. This multidisciplinary utility underscores why the compound is frequently cited in patents and academic publications, with search trends highlighting queries like "boronate indazole synthesis" and "indazole-based kinase inhibitors."

Quality control and scalability are critical considerations for 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole. Advanced analytical techniques, such as HPLC and NMR spectroscopy, ensure batch-to-batch consistency, while flow chemistry approaches are being explored to enhance production efficiency. These efforts resonate with the industry’s shift toward continuous manufacturing, a topic dominating discussions at major chemical engineering conferences.

In summary, 1,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1463055-05-1) represents a nexus of innovation in organic synthesis, drug development, and advanced materials. Its adaptability to multiple research domains ensures its prominence in scientific literature and commercial applications, making it a compound of enduring interest to chemists and engineers alike.